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Compound of Interest

Compound Name: (-)-alpha-Santalene

Cat. No.: B12420136

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential safety and logistical information
for (-)-alpha-Santalene, a sesquiterpene found in sandalwood oil. The following procedural
guidance is based on available data and general best practices for handling volatile and
combustible organic compounds in a laboratory setting.

Physical and Chemical Properties

(-)-alpha-Santalene is a colorless to pale yellow liquid with a characteristic woody aroma.[1][2]
A summary of its key physical and chemical properties is provided in the table below.
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Property Value Source
CAS Number 512-61-8 [3]
Molecular Formula CisHza [3]
Molecular Weight 204.35 g/mol [11[3]
Appearance Colorless to pale yellow liquid [1112]
Odor Woody [1][2]
Flash Point 73.33 °C (164.00 °F) - Tagged 2]
Closed Cup

Specific Gravity 0.895-0.901 @ 25 °C [2]
Boiling Point Approximately 160-165 °C [1]
Solubility Insoluble in water; Soluble in 2]

alcohol

Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive Safety Data Sheet (SDS) for pure (-)-alpha-Santalene is not readily
available in the public domain, it is classified as a combustible liquid.[1] General safety
precautions for handling similar volatile organic compounds should be strictly followed.

Recommended Personal Protective Equipment (PPE):
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Equipment

Specification

Purpose

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To prevent eye contact with

splashes.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact.

Skin and Body Protection

Laboratory coat.

To protect skin and clothing.

Respiratory Protection

Not typically required if
handled in a well-ventilated

area or a fume hood.

Use a respirator with an
organic vapor cartridge if

ventilation is inadequate.

Handling and Storage

Proper handling and storage procedures are critical to ensure safety in the laboratory.

e Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

vapors.[4]

[¢]

[e]

o

o

e Storage:

Use non-sparking tools.

Avoid contact with skin and eyes.[4]

o Store in a cool, dry, and well-ventilated area.[4]

o Keep containers tightly closed when not in use.

Keep away from heat, sparks, open flames, and other sources of ignition.[4]

Ground/bond container and receiving equipment to prevent static discharge.

o Store away from incompatible materials such as strong oxidizing agents.
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First Aid Measures

In case of exposure, follow these first aid procedures:

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Remove contaminated clothing. Wash the
Skin Contact affected area with soap and water. Seek

medical attention if irritation develops.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion ] ) ] )
water. Seek immediate medical attention.

Disposal Plan

Dispose of (-)-alpha-Santalene and any contaminated materials in accordance with local,
state, and federal regulations.

o Waste Characterization: The waste is likely to be classified as a flammable/combustible
liquid.

o Containment: Collect waste in a designated, properly labeled, and sealed container.

o Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Do
not dispose of down the drain or in regular trash.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of (-)-alpha-
Santalene, from preparation to disposal.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12420136?utm_src=pdf-body
https://www.benchchem.com/product/b12420136?utm_src=pdf-body
https://www.benchchem.com/product/b12420136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for (-)-alpha-Santalene

Preparation

Review SDS (if available)
and safety procedures

,

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling

Work in a well-ventilated area
(Chemical Fume Hood)

;

Dispense (-)-alpha-Santalene
away from ignition sources

Post-Handling

Securely close container

;

Clean work area

Disposal

Collect waste in a
labeled, sealed container

,

Arrange for hazardous
waste pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of (-)-alpha-Santalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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